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PSA Response Rates in the ARMOR2 Trial

Patient Cohort
Number of
Patients

≥30% PSA
Decline
(PSA30)

≥50% PSA
Decline
(PSA50)

Source /
Cohort

Treatment-naive, combined
(mCRPC & non-mCRPC)

60 83% 70% ARMOR2 Part
1 & 2 [1]

Treatment-naive, metastatic
(mCRPC)

39 85% 77% ARMOR2 Part
2 [1]

All doses (Tablet formulation) 25 64% 48% ARMOR2 Part
1 [2]

2550 mg dose
(Recommended)

11 72.7% 54.5% ARMOR2 Part
1 [2]

A particularly significant finding from a subset analysis involved patients whose cancer cells lacked the C-

terminal of the androgen receptor (AR), a characteristic feature of the AR-V7 splice variant. This variant is

associated with resistance to drugs like enzalutamide and abiraterone [3] [1].

Promising Activity in AR-V7 Positive Patients: In a small group of seven treatment-naive patients
identified as having AR C-terminal loss, six achieved a PSA50 response to galeterone. The median
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time to PSA progression for these patients was 7.3 months [1]. This suggests that galeterone's

unique mechanism of action may be effective in this difficult-to-treat population.

Galeterone's Triple Mechanism of Action

Galeterone is a multi-targeted agent, and its activity, especially in AR-V7 positive disease, is attributed to its

triple mechanism of action, which distinguishes it from other hormonal therapies:

CYP17 Lyase Inhibition: Like abiraterone, it inhibits androgen synthesis [3] [4].
Androgen Receptor Antagonism: Like enzalutamide, it blocks the androgen receptor [3] [4].

Androgen Receptor Degradation: This is its most distinctive mechanism. Galeterone causes the
degradation of the androgen receptor protein itself, including the truncated AR-V7 splice variant that

lacks the drug-targetable ligand-binding domain [3] [4].

Key Experimental Protocols from ARMOR2

For research and development professionals, the key methodological details of the ARMOR2 study are as

follows:

Study Design: ARMOR2 was an open-label, multi-center Phase II clinical trial. Part 1 was a dose-

finding study for a new tablet formulation [2].
Patient Population: The trial enrolled men with CRPC who had not received prior chemotherapy,

CYP17 inhibitors, or next-generation AR-targeted therapies like enzalutamide. Cohorts included both
non-metastatic and metastatic patients [5] [2].

Treatment Protocol: Patients received daily oral galeterone for 12 weeks. The dose of 2550 mg per
day was identified as the recommended phase 3 dose [2]. Treatment beyond the initial 12 weeks was

at the discretion of the treating physician [5].
Assessment of Efficacy: The primary efficacy endpoint was the proportion of patients achieving a

PSA response (≥30% or ≥50% decline). PSA levels were measured biweekly. Time to PSA
progression was defined using Prostate Cancer Working Group 2 (PCWG2) criteria [5] [1].

Biomarker Analysis: Circulating tumor cells (CTCs) were collected and analyzed. The presence of
AR splice variants was assessed retrospectively by characterizing CTCs for the loss of the AR C-

terminal domain using immunofluorescence [5] [1].

The following diagram illustrates the triple mechanism of action that underpins galeterone's clinical activity.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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